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Dilmapimod dosing regimen intravenous
Infusion

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Dilmapimod

CAS No.: 444606-18-2

Cat. No.: S548282

Documented Oral Dosing in Clinical Trials

Trial Focus Dose Regimen Route Source/Study Details

Neuropathic Pain 7.5 mg or 15 mg total per day, Oral Double-blind, placebo-

[1] [2] administered twice daily for two controlled, crossover study.
weeks.

COPD (Biomarker Single 25 mg dose. Oral Single-dose study to measure

Study) [3] pharmacodynamic effects.

General Dosing information "Not (Not DrugBank database entry.

Investigational Use  Available"; status marked as Specified)

[4] "Investigational”.

Experimental Protocol & Key Considerations

For research planning, the following details from the published neuropathic pain trial can serve as a

methodological reference for oral administration studies [1] [2]:

e Study Design: A double-blind, placebo-controlled, two-period crossover study.
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e Treatment Duration: Each treatment period lasted for two weeks, with an intervening washout period
of 2-4 weeks.

¢ Dosing Schedule: Eligible patients received oral dilmapimod or placebo twice daily.

o Efficacy Assessments: The primary endpoint was the average daily pain intensity during the second
week of treatment, measured using an 11-point numerical rating scale (NRS). Secondary endpoints
included quantitative sensory testing and global impression of change.

o Safety Monitoring: The study reported that dilmapimod was well tolerated with no clinically relevant
safety findings.

Mechanism of Action & Research Context

Understanding dilmapimod's mechanism can help guide future research applications:

o Target: Dilmapimod is a potent, selective, and reversible inhibitor of the p38a mitogen-activated
protein kinase (MAPK) [4] [1].

¢ Primary Effect: By inhibiting p38 MAPK, it reduces the production of key pro-inflammatory cytokines
such as TNF-a, IL-13, and IL-6 [4].

 Downstream Consequences: This inhibition leads to reduced cellular infiltration at inflammation
sites and a decrease in systemic inflammatory biomarkers like C-reactive protein (CRP) [1] [3].

The diagram below illustrates this core signaling pathway and the drug's action point.
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Suggestions for Further Research

To obtain the intravenous infusion protocol you require, I suggest the following:

e Contact Pharmaceutical Developers: The original developer of dilmapimod (GSK, based on the
protocol number GSK Number: MKN106762 in one study [1]) may have conducted unpublished early-
phase trials that investigated intravenous dosing.

e Search Clinical Trial Registries: Databases like ClinicalTrials.gov may contain detailed protocol
summaries for dilmapimod studies, which might include administration methods not covered in final
publications.

¢ Explore Related Compounds: Review the methodology for other p38 MAPK inhibitors that have
advanced in development (e.g., losmapimod, PH-797804) as their intravenous dosing regimens could
provide a useful reference framework [5] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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